Cas no 63024-43-1 (2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride)

• Product Name: 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride
• CAS No: 63024-43-1
• MF: C₁₃H₁₄ClNO₂
• MW: 251.708762645721
• CID: 958565
• PubChem ID: 6365580
• Update Time: 2025-05-21

2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• beta-naphthylalanine
• 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride
• 2-amino-3-(naphthalen-1-yl)propanoicacidhydrochloride
• (+/-)-alpha-Amino-1-naphthalenepropanoic acid hydrochloride
• 5440-43-7
• 63024-43-1
• 2-Amino-3-(1-naphthyl)propionic acid hydrochloride
• AB13757
• 2-amino-3-naphthalen-1-ylpropanoic acid;hydrochloride
• DTXSID60978938
• EN300-140880
• 1-Naphthalenepropanoic acid, alpha-amino-, hydrochloride, (+-)-
• NSC-20166
• SCHEMBL5967399
• AB16223
• NSC20166

• Inchi： 1S/C13H13NO2.ClH/c14-12(13(15)16)8-10-6-3-5-9-4-1-2-7-11(9)10;/h1-7,12H,8,14H2,(H,15,16);1H
• InChI Key： BKQQPCDQZZTLSE-UHFFFAOYSA-N
• SMILES： Cl.OC(C(CC1C=CC=C2C=CC=CC=12)N)=O

Computed Properties

• Exact Mass: 251.07142
• Monoisotopic Mass: 251.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Experimental Properties

• PSA: 63.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride

2-Amino-3-(naphthalen-1-yl)propanoic Acid Hydrochloride: A Comprehensive Overview

2-Amino-3-(naphthalen-1-yl)propanoic acid hydrochloride (CAS No. 63024-43-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as a naphthalene-derived amino acid derivative, is widely studied for its unique structural properties and potential applications in drug development and biochemical assays. The presence of both an amino group and a naphthalene ring in its structure makes it a valuable building block in synthetic chemistry.

The chemical formula of 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride is C₁₃H₁₄NO₂·HCl, with a molecular weight of 253.72 g/mol. Its crystalline form and solubility in polar solvents like water and ethanol make it suitable for various laboratory applications. Researchers often explore its role as a fluorescent probe due to the inherent fluorescence properties of the naphthalene moiety, which is useful in studying protein interactions and enzyme mechanisms.

One of the key areas of interest for 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride is its potential in peptide synthesis. The compound serves as a non-natural amino acid analog, enabling the modification of peptide chains to enhance stability or bioactivity. This has implications in designing novel therapeutics, particularly in targeting protein-protein interactions, which is a hot topic in modern drug discovery. Additionally, its hydrochloride salt form improves solubility, facilitating its use in aqueous reaction conditions.

In recent years, the demand for naphthalene-based compounds like 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride has surged due to their versatility in material science and bioconjugation. For instance, researchers are investigating its incorporation into polymers and coatings to develop advanced materials with tailored optical properties. Furthermore, its role in bioconjugation strategies—linking biomolecules for diagnostic or therapeutic purposes—has opened new avenues in biomedical engineering.

The synthesis of 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride typically involves multi-step organic reactions, including the Friedel-Crafts acylation of naphthalene followed by reductive amination. High-purity batches are essential for research applications, and suppliers often provide detailed analytical data, such as HPLC and NMR spectra, to ensure quality. This compound is commercially available from specialty chemical vendors, catering to academic and industrial laboratories.

From an environmental and safety perspective, 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride is handled with standard laboratory precautions. While not classified as highly hazardous, proper personal protective equipment (PPE) is recommended to minimize exposure. Its stability under ambient conditions makes it a convenient reagent for long-term storage, though it should be kept in a cool, dry place away from strong oxidizers.

Looking ahead, the applications of 2-amino-3-(naphthalen-1-yl)propanoic acid hydrochloride are expected to expand, particularly in the fields of biopharmaceuticals and diagnostic imaging. With the growing emphasis on personalized medicine, researchers are exploring its use in designing targeted therapies and imaging agents. As such, this compound remains a focal point for innovation in chemical and life sciences.